Cas no 894074-84-1 (Methyl 5-chloro-2-methylisonicotinate)

Methyl 5-chloro-2-methylisonicotinate structure
894074-84-1 structure
Product Name:Methyl 5-chloro-2-methylisonicotinate
CAS No:894074-84-1
MF:C8H8ClNO2
MW:185.607621192932
CID:2126834
Update Time:2023-08-04

Methyl 5-chloro-2-methylisonicotinate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-chloro-2-methylisonicotinate
    • PSOQVWORUVHHKE-UHFFFAOYSA-N
    • methyl 5-chloro-2-methylpyridine-4-carboxylate
    • 4-Pyridinecarboxylic acid, 5-chloro-2-methyl-, methyl ester
    • Methyl 5-chloro-2-methylisonicotinate
    • Inchi: 1S/C8H8ClNO2/c1-5-3-6(8(11)12-2)7(9)4-10-5/h3-4H,1-2H3
    • InChI Key: PSOQVWORUVHHKE-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C)C=C1C(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Topological Polar Surface Area: 39.2
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